Cas no 2227205-55-0 (tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-chloro-5-cyanopyridin-2-yl)carbamate)

• Product Name: tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-chloro-5-cyanopyridin-2-yl)carbamate
• CAS No: 2227205-55-0
• MF: C₁₆H₂₀ClN₃O₄
• MW: 353.800703048706
• CID: 5290697
• Update Time: 2025-05-24

tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-chloro-5-cyanopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (tert-butoxycarbonyl)(4-chloro-5-cyanopyridin-2-yl)carbamate
• Imidodicarbonic acid, 2-(4-chloro-5-cyano-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester
• tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-chloro-5-cyanopyridin-2-yl)carbamate

• Inchi： 1S/C16H20ClN3O4/c1-15(2,3)23-13(21)20(14(22)24-16(4,5)6)12-7-11(17)10(8-18)9-19-12/h7,9H,1-6H3
• InChI Key： LMHROXBPSSCZGN-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C=1)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 502
• XLogP3: 3.4
• Topological Polar Surface Area: 92.5

Additional information on tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-chloro-5-cyanopyridin-2-yl)carbamate

tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-chloro-5-cyanopyridin-2-yl)carbamate (CAS No: 2227205-55-0)

The compound tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-chloro-5-cyanopyridin-2-yl)carbamate (CAS No: 2227205-55-0) is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group, a carbamate functional group, and a substituted pyridine ring. The presence of these functional groups makes it a versatile building block for various chemical reactions, particularly in the synthesis of advanced materials and pharmaceutical intermediates.

Recent studies have highlighted the importance of this compound in the development of novel materials with tailored properties. For instance, researchers have utilized its unique structure to design advanced polymers with enhanced thermal stability and mechanical strength. The tert-butyl group contributes to the steric bulk of the molecule, which can influence the physical properties of the resulting materials. Additionally, the 4-chloro-5-cyanopyridin-2-yl group introduces electronic functionality, making it a valuable component in the synthesis of functional materials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of tert-butyl groups as protecting agents has been well-documented in organic chemistry, and their application in this compound ensures stability during intermediate steps. The integration of these groups with the pyridine ring creates a highly reactive species that can be further modified to achieve desired functionalities.

The application of this compound extends beyond material science into the pharmaceutical industry. Its structure allows for the creation of bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been explored as inhibitors of specific enzymes involved in disease pathways. The combination of steric and electronic effects provided by its structure makes it an ideal candidate for drug design.

In conclusion, tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-chloro-5-cyanopyridin-2-yl)carbamate (CAS No: 2227205-55-0) is a multifaceted compound with wide-ranging applications in both academic research and industrial settings. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions across various disciplines.